Cas no 221348-23-8 (Benzonitrile, 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-)

• Product Name: Benzonitrile, 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-
• CAS No: 221348-23-8
• MF: C₁₅H₈FN₃O
• MW: 265.241926193237
• CID: 1411011
• Update Time: 2024-08-16

Benzonitrile, 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C15H8FN3O/c16-13-7-5-11(6-8-13)14-18-15(20-19-14)12-3-1-10(9-17)2-4-12/h1-8H
• InChI Key： SXPVWRSVLUKMKC-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2ON=C(C3=CC=C(F)C=C3)N=2)C=C1

Computed Properties

• Exact Mass: 265.06524

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 440.9±55.0 °C(Predicted)
• PSA: 62.71
• pka: -2.97±0.37(Predicted)